Cas no 1177197-52-2 ((2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one
• CAS No: 1177197-52-2
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 4683588
• Update Time: 2025-06-22

(2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one

• Inchi： 1S/C19H20O2/c1-14(2)16-11-8-15(9-12-16)10-13-18(20)17-6-4-5-7-19(17)21-3/h4-14H,1-3H3/b13-10+
• InChI Key： SGFXBWVVSVWIFK-JLHYYAGUSA-N
• SMILES： O(C)C1C=CC=CC=1C(/C=C/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 5
• Topological Polar Surface Area: 26.3

Additional information on (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one

Compound CAS No. 1177197-52-2: (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one

Compound CAS No. 1177197-52-2, also known as (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of α,β-unsaturated ketones, which are known for their versatile reactivity and biological activity. The molecule features a conjugated enone system, a methoxy-substituted phenyl group, and a tert-butyl-substituted phenyl group, making it a valuable compound for both academic and industrial research.

The synthesis of (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one has been reported in recent studies, utilizing advanced methodologies such as the Claisen-Schmidt condensation reaction or through the use of transition metal-catalyzed coupling reactions. These methods have enabled researchers to achieve high yields and excellent stereocontrol, which are critical for the compound's potential applications in drug discovery and material science.

One of the most intriguing aspects of this compound is its optical properties. Due to the conjugated enone system, it exhibits strong absorption in the ultraviolet-visible spectrum, making it a promising candidate for use in photonic materials or as a photosensitizer in photocatalytic reactions. Recent studies have explored its ability to act as a photosensitizer in organic photovoltaic devices, where it has shown enhanced light-harvesting capabilities compared to traditional materials.

In addition to its photonic applications, (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one has demonstrated significant biological activity. Preclinical studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in cancer research, where it has shown promise as a potential anticancer agent.

The structural versatility of this compound also lends itself to applications in polymer chemistry. Researchers have investigated its use as a monomer in the synthesis of functional polymers, where its conjugated system contributes to improved mechanical and electronic properties. This has opened up new avenues for its use in advanced materials such as flexible electronics and biosensors.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2E)-1-(2-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one. Density functional theory (DFT) calculations have revealed that the compound's electronic transitions are highly sensitive to substituent effects, which can be exploited for tuning its optical properties. These findings have paved the way for further optimization of the compound for specific applications.

In conclusion, (E)-1-(Methoxyphenyl)-3-[tert-butylphenyl]propenone is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure, coupled with its versatile reactivity and tunable properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to fields ranging from materials science to biomedicine.